![molecular formula C20H15Cl2N3O2 B304786 N'-{4-[(2,6-dichlorobenzyl)oxy]benzylidene}isonicotinohydrazide](/img/structure/B304786.png)
N'-{4-[(2,6-dichlorobenzyl)oxy]benzylidene}isonicotinohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(2,6-dichlorobenzyl)oxy]benzylidene}isonicotinohydrazide, also known as DBIH, is a chemical compound that has been found to have potential therapeutic applications in various diseases. It is a hydrazide derivative that has been synthesized and studied extensively in recent years.
Mechanism of Action
The mechanism of action of N'-{4-[(2,6-dichlorobenzyl)oxy]benzylidene}isonicotinohydrazide is not fully understood. However, studies have suggested that this compound exerts its therapeutic effects by modulating various cellular pathways such as the PI3K/Akt/mTOR pathway, NF-κB pathway, and MAPK pathway. This compound has also been found to inhibit various enzymes such as topoisomerase II, tyrosine kinase, and acetylcholinesterase.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In cancer cells, this compound has been found to induce apoptosis and cell cycle arrest by upregulating pro-apoptotic proteins and downregulating anti-apoptotic proteins. In tuberculosis, this compound has been found to inhibit mycobacterial cell wall synthesis by inhibiting the activity of mycolic acid synthase. In Alzheimer's disease, this compound has been found to reduce oxidative stress and inflammation by upregulating antioxidant enzymes and downregulating pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
N'-{4-[(2,6-dichlorobenzyl)oxy]benzylidene}isonicotinohydrazide has several advantages for lab experiments. It is a relatively simple and efficient compound to synthesize. It has been extensively studied in various disease models and has shown promising results. However, this compound also has some limitations. Its mechanism of action is not fully understood, and more research is needed to elucidate its therapeutic potential fully.
Future Directions
There are several future directions for research on N'-{4-[(2,6-dichlorobenzyl)oxy]benzylidene}isonicotinohydrazide. One area of research could be to investigate its potential as a therapeutic agent in other diseases such as Parkinson's disease and multiple sclerosis. Another area of research could be to develop more potent derivatives of this compound that could exhibit improved therapeutic efficacy. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a promising chemical compound that has potential therapeutic applications in various diseases. Its simple synthesis method and extensive scientific research make it an attractive compound for further investigation. However, more research is needed to fully understand its mechanism of action and its potential therapeutic benefits.
Synthesis Methods
N'-{4-[(2,6-dichlorobenzyl)oxy]benzylidene}isonicotinohydrazide can be synthesized using a simple and efficient method. The synthesis involves the reaction of isonicotinic acid hydrazide with 2,6-dichlorobenzaldehyde in the presence of a catalyst. The resulting product is then purified and characterized using various analytical techniques such as NMR, IR, and mass spectrometry.
Scientific Research Applications
N'-{4-[(2,6-dichlorobenzyl)oxy]benzylidene}isonicotinohydrazide has been found to have potential therapeutic applications in various diseases such as cancer, tuberculosis, and Alzheimer's disease. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In tuberculosis, this compound has been found to exhibit potent antimycobacterial activity by inhibiting mycobacterial cell wall synthesis. This compound has also been found to have neuroprotective effects in Alzheimer's disease by reducing oxidative stress and inflammation.
properties
Molecular Formula |
C20H15Cl2N3O2 |
---|---|
Molecular Weight |
400.3 g/mol |
IUPAC Name |
N-[(E)-[4-[(2,6-dichlorophenyl)methoxy]phenyl]methylideneamino]pyridine-4-carboxamide |
InChI |
InChI=1S/C20H15Cl2N3O2/c21-18-2-1-3-19(22)17(18)13-27-16-6-4-14(5-7-16)12-24-25-20(26)15-8-10-23-11-9-15/h1-12H,13H2,(H,25,26)/b24-12+ |
InChI Key |
PBHJVIJBWUJRCT-WYMPLXKRSA-N |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)COC2=CC=C(C=C2)/C=N/NC(=O)C3=CC=NC=C3)Cl |
SMILES |
C1=CC(=C(C(=C1)Cl)COC2=CC=C(C=C2)C=NNC(=O)C3=CC=NC=C3)Cl |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)COC2=CC=C(C=C2)C=NNC(=O)C3=CC=NC=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.